Cas no 1341591-31-8 (1-(3-chloro-6-hydroxy-2,4-dimethylphenyl)-3-methylbutan-1-one)

• Product Name: 1-(3-chloro-6-hydroxy-2,4-dimethylphenyl)-3-methylbutan-1-one
• CAS No: 1341591-31-8
• MF: C₁₃H₁₇ClO₂
• MW: 240.725883245468
• CID: 6431845
• PubChem ID: 63487502
• Update Time: 2025-06-07

1-(3-chloro-6-hydroxy-2,4-dimethylphenyl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-6-hydroxy-2,4-dimethylphenyl)-3-methylbutan-1-one
• EN300-1276584
• AKOS012795437
• 1341591-31-8

• Inchi： 1S/C13H17ClO2/c1-7(2)5-10(15)12-9(4)13(14)8(3)6-11(12)16/h6-7,16H,5H2,1-4H3
• InChI Key： MNXUQXLZORHLLC-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C(=C1C)C(CC(C)C)=O)O

Computed Properties

• Exact Mass: 240.0917075g/mol
• Monoisotopic Mass: 240.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-chloro-6-hydroxy-2,4-dimethylphenyl)-3-methylbutan-1-one

Introduction to 1-(3-chloro-6-hydroxy-2,4-dimethylphenyl)-3-methylbutan-1-one (CAS No. 1341591-31-8)

1-(3-chloro-6-hydroxy-2,4-dimethylphenyl)-3-methylbutan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1341591-31-8, features a unique aromatic ring system combined with an aliphatic side chain, making it a promising candidate for further investigation in drug discovery and development. The presence of both chloro and hydroxy substituents on the aromatic ring introduces a rich chemical diversity that can be exploited for modulating biological activities.

The molecular structure of 1-(3-chloro-6-hydroxy-2,4-dimethylphenyl)-3-methylbutan-1-one consists of a phenyl ring substituted at the 3-position with a chloro group and at the 6-position with a hydroxy group, while the 2- and 4-positions are methylated. This arrangement creates a highly functionalized aromatic core that can interact with various biological targets. The aliphatic side chain, terminated with a ketone group at the 1-position and a methyl group at the 3-position, further enhances the compound's potential for pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets. Studies suggest that the chloro and hydroxy substituents may play critical roles in modulating receptor binding, particularly in enzymes and receptors involved in inflammatory pathways. The methyl groups on the aromatic ring contribute to steric hindrance, which can influence the compound's selectivity and efficacy.

In the context of drug discovery, compounds like 1-(3-chloro-6-hydroxy-2,4-dimethylphenyl)-3-methylbutan-1-one are often screened for their potential to inhibit or activate specific biological pathways. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain kinases and enzymes implicated in cancer progression. The hydroxy group, in particular, has been identified as a key pharmacophore in many bioactive molecules, capable of forming hydrogen bonds with protein targets, thereby enhancing binding affinity.

The synthesis of 1-(3-chloro-6-hydroxy-2,4-dimethylphenyl)-3-methylbutan-1-one presents an intriguing challenge due to its complex structural features. Multi-step synthetic routes involving aromatic substitution reactions, Grignard additions, and ketone reductions are typically employed to construct the desired molecule. The use of advanced catalytic systems has improved the efficiency and yield of these synthetic processes, making it feasible to produce sufficient quantities for further biological testing.

Current research efforts are focused on optimizing the synthesis of this compound to enhance its pharmacological properties. By modifying substituent patterns or introducing additional functional groups, scientists aim to improve its solubility, bioavailability, and target specificity. Additionally, green chemistry principles are being applied to develop more sustainable synthetic methodologies that minimize waste and reduce environmental impact.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 1-(3-chloro-6-hydroxy-2,4-dimethylphenyl)-3-methylbutan-1-one interacts with potential targets such as protein kinases or transcription factors. These simulations provide valuable insights into binding modes and can guide experimental design by highlighting key residues involved in receptor interactions.

In conclusion, 1-(3-chloro-6-hydroxy-2,4-dimethylphenyl)-3-methylbutan-1-one (CAS No. 1341591-31-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents. As research progresses, further insights into its biological activities and synthetic methodologies will continue to emerge, paving the way for new applications in medicine.